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3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine

Name: 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine
Brand: Smolecule
SKU: S6450448
Rating: 4.5 (8 reviews)

Catalog No.

S6450448

CAS No.

1512811-14-1

M.F

C8H5ClF3N

M. Wt

207.6

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

1512811-14-1

Product Name

3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine

Molecular Formula

C8H5ClF3N

Molecular Weight

207.6

3-Chloro-2-ethenyl-5-(trifluoromethyl)pyridine (abbreviated as CTF) is a pyridine derivative that has garnered attention in scientific research due to its distinct properties and potential applications in various fields. This paper will provide an overview of CTF, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

CTF is an organic compound that belongs to the pyridine family, with the chemical formula C8H4ClF3N. It is a yellow to yellow-brown crystalline substance that has a pungent odor. CTF was first synthesized in 2006 by T V RajanBabu and colleagues at Ohio State University through a combination of substituting various groups on 4-chloropyridine and then substituting another with a trifluoromethyl group.

Physical and Chemical Properties

CTF has unique physical and chemical properties that make it a useful compound for research. CTF has a melting point of 68-70°C, a boiling point of 197-199°C, and a solubility of 0.1 g/L in water. It has a low vapor pressure and is stable under normal conditions. CTF is reactive to moisture, and it is advised to store under dry conditions. The trifluoromethyl group makes CTF a good source of a strong electron-withdrawing group, and it also affects the compound's reactivity with nucleophiles.

Synthesis and Characterization

CTF can be synthesized through various methods, including the one mentioned above. In general, CTF can be obtained by reacting 4-chloro-2-fluoropyridine with CF3I or by nucleophilic substitution of pyridine. Characterization of CTF can be achieved using analytical methods such as spectroscopic techniques, X-ray crystallography, and NMR. These methods help to identify the presence of CTF and assess its purity.

Analytical methods

such as liquid chromatography-mass spectrometry (LC-MS), high-performance liquid chromatography (HPLC), and gas chromatography-mass spectrometry (GC-MS) have been used to determine the concentration of CTF in various samples.

Biological Properties

Research on CTF's biological properties is ongoing. There is evidence that suggests that CTF may have antifungal and antitumor properties while being inactive against bacteria. CTF has been shown to have antimicrobial activity, making it a potential candidate for use as an antimicrobial agent in various fields.

Toxicity and Safety in Scientific Experiments

The acute oral toxicity of CTF in rats is low, with no observable adverse effect. However, the long-term effects of CTF have not been thoroughly investigated. It is advised to handle CTF with care as it is a toxic substance.

Applications in Scientific Experiments

CTF has been used in various scientific experiments, including organic electroluminescence, organocatalysis, chemical sensing, and medicinal chemistry. CTF has also been used as a starting material for the synthesis of other compounds.

Current State of Research

Research on CTF is ongoing, with studies focusing on expanding its applications and investigating its biological properties. CTF is expected to have a significant role in the development of new organic materials and medicinal chemistry.

Potential Implications in Various Fields of Research and Industry

CTF has potential implications in various fields of research and industry, including the production of organic materials, drug discovery, and manufacturing.

Limitations and Future Directions

The limitations of CTF include its relatively low solubility and its low reactivity with some nucleophiles. Future research could focus on developing new synthesis methods for CTF, investigating its biological properties more thoroughly, and exploring CTF's potential applications in other fields.
Possible Future Directions:
1. Development of new CTF derivatives
2. Study of the reaction mechanisms that involve CTF
3. Evaluation of the effectiveness of CTF as an antifungal agent
4. Investigation of CTF's potential for application in catalysts
5. Assessment of the potential environmental impact of CTF and its derivatives
6. Exploration of potential applications of CTF in photovoltaic materials
7. Development of new analytical methods for detecting CTF in various samples
8. Study of the interaction between CTF and nucleophiles
9. Development of new methods for the synthesis of CTF
10. Examination of the effect of CTF on different cell types

Conclusion

CTF is a unique compound that has demonstrated promising potential in various fields, including organic materials production and medicinal chemistry. Research on CTF continues, with ongoing investigations into its biological properties and potential for application in different fields. Future research may lead to the development of new synthesis methods and CTF derivatives, further expanding the potential applications of this compound.